Cas no 1155065-00-1 (1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 1155065-00-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD12139622
• CID: 4573455
• PubChem ID: 43565316
• Update Time: 2025-10-28

1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Pyrrolidin-1-yl)ethyl]-1H-pyrazole-4-carboxylic Acid
• 1H-Pyrazole-4-carboxylic acid, 1-[2-(1-pyrrolidinyl)ethyl]-
• 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD12139622
• Inchi： 1S/C10H15N3O2/c14-10(15)9-7-11-13(8-9)6-5-12-3-1-2-4-12/h7-8H,1-6H2,(H,14,15)
• InChI Key： TUPLVAHKTNKIOP-UHFFFAOYSA-N
• SMILES： N1(CCN2CCCC2)C=C(C(O)=O)C=N1

1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid

Recent Advances in the Study of 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid (CAS: 1155065-00-1)

The compound 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid (CAS: 1155065-00-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and pyrrolidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid, highlighting its efficient production through a multi-step organic synthesis process. The research emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluations. Additionally, the study identified potential impurities and by-products, offering strategies for their mitigation during large-scale synthesis.

Pharmacological investigations have revealed that 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrated its affinity for GABA-A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Furthermore, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, was characterized, providing a foundation for future clinical trials.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's anti-inflammatory properties. The research team reported that 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid effectively inhibits key inflammatory mediators, such as COX-2 and TNF-α, in animal models. These results position the compound as a potential candidate for treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid as a therapeutic agent. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance the compound's efficacy and reduce adverse effects.

In conclusion, 1-2-(Pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic Acid (CAS: 1155065-00-1) represents a versatile molecule with significant therapeutic potential. Continued research into its pharmacological properties and optimization of its chemical structure will be crucial for advancing its development into a viable drug candidate. The compound's dual activity in neurological and inflammatory pathways underscores its broad applicability in modern medicine.